(2R,3R,4S,5S,6R)-2-ethylsulfanyl-6-(hydroxymethyl)oxane-3,4,5-triol

• IUPAC Name: (2R,3R,4S,5S,6R)-2-ethylsulfanyl-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C8H16O5S/c1-2-14-8-7(12)6(11)5(10)4(3-9)13-8/h4-12H,2-3H2,1H3/t4-,5-,6+,7-,8-/m1/s1
• InChI Key: CHAHFVCHPSPXOE-JAJWTYFOSA-N
• Canonical SMILES: CCSC1C(C(C(C(O1)CO)O)O)O
• Isomeric SMILES: CCS[C@@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O
• Molecular Formula: C8H16O5S
• DSSTOX Substance ID: DTXSID50706181
• Molecular Weight: 224.28 g/mol
• CAS No.: 13533-58-9

Description

(2R,3R,4S,5S,6R)-2-ethylsulfanyl-6-(hydroxymethyl)oxane-3,4,5-triol, also known as this compound, is a useful research compound. Its molecular formula is C8H16O5S and its molecular weight is 224.271. The purity is usually 95%.
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Scientific Research Applications

Analytical Techniques for Similar Compounds

One study highlighted sophisticated analytical techniques for the determination of Empagliflozin, a drug with a similar complex structure, in pharmaceutical products. The review covered methods such as spectrophotometry, Ultra-high Performance Liquid Chromatography (UPLC), High-Performance Liquid Chromatography (HPLC), High-Performance Thin Layer Chromatography (HPTLC), and methods for estimation in human plasma. These methods are crucial for ensuring the quality and efficacy of pharmaceuticals, showcasing the importance of analytical chemistry in drug development and quality control K. Danao, 2021.

Environmental and Sustainable Applications

Research on Ethyl tertiary-Butyl Ether (ETBE) discussed its use in gasoline, with a focus on its environmental impact, including biodegradation pathways and effects on human health. Though ETBE is different, understanding its environmental interactions can provide insights into handling and mitigating potential impacts of similar compounds D. Mcgregor, 2007.

Biodegradation and Fate in Environmental Systems

A review summarizing the biodegradation and fate of ETBE in soil and groundwater highlighted microbial pathways capable of degrading such compounds, emphasizing the importance of understanding environmental persistence and remediation strategies for chemicals released into the environment S. Thornton et al., 2020.

Advanced Oxidation Processes for Water Treatment

The study on persulfate-based advanced oxidation processes (AOPs) for water treatment presents an alternative to traditional water treatment methods, offering insights into the activation mechanisms and potential applications for contaminant degradation. This highlights the role of advanced chemical processes in environmental remediation Jaesang Lee et al., 2020.

Conversion of Biomass to Value-added Products

Research on the conversion of plant biomass to furan derivatives discusses the transformation of biomass into valuable chemicals, including fuels and materials, showcasing the potential of chemical compounds derived from renewable sources in sustainable industrial applications V. M. Chernyshev et al., 2017.

Mechanism of Action

Target of Action

• Role : It serves as a source of iron in patients with iron deficiency anemia associated with chronic kidney disease (CKD), including those undergoing dialysis and those who do not require dialysis .

Mode of Action

• As these cells mature into red blood cells, the iron is incorporated into hemoglobin, replenishing body iron stores .

Biochemical Pathways

• Total iron binding capacity decreases after approximately four weeks of iron sucrose treatment .

Pharmacokinetics

• ADME Properties : Iron sucrose is well-tolerated and preferred over iron dextran due to fewer side effects in chronic kidney disease patients .

Result of Action

• Increased serum iron and ferritin levels contribute to overall iron balance .

Action Environment

• Proper dosing and monitoring are essential for optimal outcomes .